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Compound of Interest

Ethyl 3-aminopropionate
Compound Name:
hydrochloride

Cat. No. B555161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a key physicochemical property of ethyl
3-aminopropionate hydrochloride (CAS No: 4244-84-2), its melting point. Accurate
determination of the melting point is crucial for the identification, purity assessment, and quality
control of this compound in research and drug development settings. This document outlines
the reported melting point values and provides a detailed experimental protocol for its
determination.

Quantitative Data: Melting Point

The melting point of ethyl 3-aminopropionate hydrochloride is a critical parameter for its
characterization. A summary of the reported values is presented in the table below.

Parameter Value References

Melting Point 67-70 °C [11[21[3][4]
White to off-white crystalline

Appearance [1][2]

powder
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Experimental Protocol: Melting Point Determination
by Capillary Method

The following protocol details the standard capillary method for determining the melting point of
a solid organic compound such as ethyl 3-aminopropionate hydrochloride.[5][6][7]

2.1. Materials and Equipment

» Ethyl 3-aminopropionate hydrochloride (dry, powdered sample)
e Melting point apparatus (e.g., Mel-Temp or similar)[6]

o Capillary tubes (sealed at one end)[5][8]

e Thermometer

e Spatula

e Mortar and pestle (if sample is not a fine powder)

¢ Bunsen burner (for sealing capillary tubes, if necessary)[8][9]

2.2. Procedure

e Sample Preparation:

o Ensure the ethyl 3-aminopropionate hydrochloride sample is completely dry, as
moisture can depress the melting point.[5]

o If necessary, finely powder the sample using a mortar and pestle.[8]
o Introduce the powdered sample into the open end of a capillary tube.[8][9]

o Tap the sealed end of the capillary tube gently on a hard surface to pack the sample into
the bottom. The packed sample height should be approximately 1-2 mm.[9]

e Apparatus Setup:
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o Insert the capillary tube containing the sample into the heating block of the melting point
apparatus.[5]

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the heating block.

e Melting Point Measurement:

o Turn on the melting point apparatus and set an initial rapid heating rate to approach the
expected melting point (around 55-60 °C for ethyl 3-aminopropionate hydrochloride).[5]

o When the temperature is approximately 10-15 °C below the expected melting point,
reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium.[5][6]

o Observe the sample closely through the magnifying eyepiece.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last crystal of the solid
melts (the end of the melting range).[6]

o The recorded range is the melting point of the sample. For a pure compound, this range
should be narrow. A broad melting range often indicates the presence of impurities.[6]

e Post-Measurement:
o Turn off the apparatus and allow it to cool.
o Dispose of the used capillary tube in a designated glass waste container.

o For subsequent measurements, ensure the apparatus has cooled to at least 20 °C below
the expected melting point.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point
of ethyl 3-aminopropionate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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